Cas no 119036-18-9 (Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI))

• Product Name: Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI)
• CAS No: 119036-18-9
• MF: C₁₂H₅Cl₅O₂
• MW: 358.431898832321
• CID: 195709
• PubChem ID: 135405
• Update Time: 2025-04-19

Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,dichloro(2,4,5-trichlorophenoxy)- (9CI)
• 2,2',4,4',5-pentachlorodiphenyl ether
• 3,4-dichloro-2-(2,4,5-trichlorophenoxy)phenol
• Dichloro(2,4,5-trichlorophenoxy)phenol
• PCDE
• Phenol, dichloro(2,4,5-trichlorophenoxy)-
• 119036-18-9
• DTXSID60922855

• Inchi： 1S/C12H5Cl5O2/c13-5-1-2-9(18)12(11(5)17)19-10-4-7(15)6(14)3-8(10)16/h1-4,18H
• InChI Key： YZZVJTZVYYIQCB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1OC1C=C(C(=CC=1Cl)Cl)Cl)O)Cl

Computed Properties

• Exact Mass: 355.87345
• Monoisotopic Mass: 355.873
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.642
• Boiling Point: 384.6°Cat760mmHg
• Flash Point: 186.4°C
• Refractive Index: 1.644
• PSA: 29.46